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Compound of Interest

Compound Name: Dinotefuran

Cat. No.: B8816431

Introduction

Dinotefuran is a third-generation neonicotinoid insecticide, distinguished by its unique furanic
structure, which lacks the chlorinated aromatic heterocyclic ring common to earlier
neonicotinoids. It functions as a potent agonist of insect nicotinic acetylcholine receptors
(nAChRSs), leading to rapid and effective control of a broad spectrum of insect pests.[1] Despite
its high efficacy in target species, toxicological studies have demonstrated a low toxicity profile
in mammals.[2][3] This is primarily attributed to its weak interaction with mammalian nAChR
subtypes. This technical guide provides a comprehensive overview of the toxicological profile of
dinotefuran in mammalian species, synthesizing data from a wide range of studies. It is
intended for researchers, scientists, and professionals in drug development and toxicology,
offering detailed data summaries, experimental methodologies, and visual representations of
key pathways and processes.

Mechanism of Action

The primary mode of action for dinotefuran involves its interaction with nicotinic acetylcholine
receptors (NAChRS), which are crucial for synaptic transmission in the insect central nervous
system.[4] In mammals, the main target of toxicity is also the nervous system, but effects are
typically observed only at high doses.[5][6]
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e Low to Moderate Doses: At these levels, dinotefuran activates nAChRs, mimicking the
effect of the endogenous neurotransmitter acetylcholine. This causes a stimulation of the
peripheral nervous system.[5]

e High Doses: High concentrations of dinotefuran can lead to overstimulation of the nAChRs.
This sustained activation maintains the cation channels in an open state, which blocks the
propagation of the action potential, leading to paralysis.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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